Cas no 408-38-8 (Hexadecane, 1-fluoro-)

1-Fluorohexadecane (C₁₆H₃₃F) is a fluorinated hydrocarbon characterized by a linear 16-carbon chain with a terminal fluorine substituent. This compound exhibits unique physicochemical properties due to the fluorine atom's high electronegativity, including enhanced thermal stability, chemical inertness, and low surface energy. It is commonly employed as a hydrophobic and oleophobic additive in coatings, lubricants, and surfactants, where its fluorinated tail imparts resistance to water, oils, and solvents. The long alkyl chain ensures compatibility with organic matrices, while the fluorine moiety modifies interfacial behavior. Its stability under harsh conditions makes it suitable for high-performance applications in materials science and industrial formulations. Handling requires standard precautions for organofluorine compounds.
Hexadecane, 1-fluoro- structure
Hexadecane, 1-fluoro- structure
Product Name:Hexadecane, 1-fluoro-
CAS No:408-38-8
MF:C16H33F
MW:244.43162894249
CID:332327
PubChem ID:3013877
Update Time:2025-05-19

Hexadecane, 1-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Hexadecane, 1-fluoro-
    • 1-FLUOROHEXADECANE
    • HEXADECYL FLUORIDE
    • 1-Fluorhexadecan
    • 1-fluoro-hexadecane
    • hexadecane,1-fluoro
    • Hexadecylfluorid
    • NS00043271
    • DTXSID10193790
    • SCHEMBL9163221
    • 408-38-8
    • AKOS025310403
    • EINECS 206-989-7
    • C16H33F
    • Inchi: 1S/C16H33F/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-16H2,1H3
    • InChI Key: SVDDGAXOOORGGW-UHFFFAOYSA-N
    • SMILES: FCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 244.25700
  • Monoisotopic Mass: 244.257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 14
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 0.8542
  • Melting Point: 18°C
  • Boiling Point: 322.92°C (estimate)
  • Flash Point: 225.6°C
  • Refractive Index: 1.4382
  • PSA: 0.00000
  • LogP: 6.43720

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